2-({3-[(2,2-dimethylpropanoyl)amino]benzoyl}amino)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzoic acid derivatives typically involves multi-step organic reactions that include functionalization of the benzoic acid core, amide bond formation, and sometimes, complexation with metals for enhanced activity or specificity. For example, synthesis methodologies have evolved to include green chemistry principles, aiming for atom economy and the use of less harmful solvents and reagents (Zhilitskaya et al., 2021).
Molecular Structure Analysis
The molecular structure of benzoic acid derivatives is central to their reactivity and biological activity. Techniques such as high-resolution magnetic resonance spectroscopy and computational methods like ab initio calculations provide insights into the conformation and electronic structure of these compounds, influencing their chemical behavior and interaction with biological targets (Issac & Tierney, 1996).
Chemical Reactions and Properties
Benzoic acid derivatives participate in various chemical reactions, including esterification, amidation, and complexation, which modify their chemical properties and enhance their biological activities. These reactions are influenced by the presence of functional groups on the benzoic acid ring, offering a pathway to design compounds with specific activities (Adamczyk-Woźniak et al., 2009).
Physical Properties Analysis
The physical properties of benzoic acid derivatives, including solubility, melting point, and crystalline structure, are crucial for their application in various fields. These properties can be tailored through structural modifications, impacting their stability, formulation, and delivery in pharmaceutical applications (Kuznetsov & Tsegelskaya, 2019).
properties
IUPAC Name |
2-[[3-(2,2-dimethylpropanoylamino)benzoyl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4/c1-19(2,3)18(25)20-13-8-6-7-12(11-13)16(22)21-15-10-5-4-9-14(15)17(23)24/h4-11H,1-3H3,(H,20,25)(H,21,22)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRLZZYQHVGZZJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[({3-[(2,2-Dimethylpropanoyl)amino]phenyl}carbonyl)amino]benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.